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Compound of Interest

Compound Name: 4-Bromo-2,6-dimethylanisole

Cat. No.: B076157

An In-depth Technical Guide to the Material Safety of 4-Bromo-2,6-dimethylanisole
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the material safety data for 4-Bromo-
2,6-dimethylanisole (CAS No. 14804-38-7), intended for use by professionals in research and
development. The information is compiled from various safety data sheets to ensure a thorough
understanding of the chemical's properties and associated hazards.

Section 1: Chemical and Physical Properties

4-Bromo-2,6-dimethylanisole is an organic compound utilized as an intermediate in the
synthesis of pharmaceuticals, agrochemicals, and fragrances.[1] It is characterized by a
benzene ring substituted with a bromine atom, two methyl groups, and a methoxy group.[1]
Depending on temperature and purity, it can appear as a colorless to pale yellow liquid or solid.

[1]

Table 1: Physical and Chemical Properties
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Property Value Source
Molecular Formula CoH11BrO [1112]
Molecular Weight 215.09 g/mol [2]
Appearance Colorless to pale yellow liquid [11[3]
Boiling Point 117-120 °C at 13 mmHg

Density 1.347 g/mL at 25 °C

Refractive Index

n20/D 1.5450

Flash Point

> 110 °C (> 230 °F) - closed

cup

Solubility

Soluble in organic solvents,

less soluble in water.[1]

[1]

Section 2: Hazard Identification and Classification

This chemical is classified as hazardous. The primary hazards are skin and eye irritation.[4]

Table 2: GHS Hazard Classification

Hazard Class Category Hazard Statement

Skin Irritation 2 H315: Causes skin irritation.[4]
o H319: Causes serious eye

Eye Irritation 2A

irritation.[4]

Specific target organ toxicity —

single exposure

H335: May cause respiratory

irritation.[4]

Signal Word: Warning[4]

Hazard Pictogram:

o GHSO07 (Exclamation Mark)[4]
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Section 3: Safe Handling and Storage

Proper handling and storage are crucial to minimize risks associated with 4-Bromo-2,6-
dimethylanisole.

Experimental Protocol for Safe Handling:

o Ventilation: Use only in a well-ventilated area.[4] Local exhaust ventilation should be
employed to control airborne concentrations.

o Personal Protective Equipment (PPE):
o Eye Protection: Wear chemical safety goggles or a face shield.

o Hand Protection: Wear suitable protective gloves (e.g., type ABEK (EN14387) respirator
filter).

o Body Protection: Wear appropriate protective clothing to prevent skin exposure.

e Hygiene Measures: Wash hands thoroughly after handling.[4] Do not eat, drink, or smoke in
work areas.

« Handling Procedure: Avoid contact with skin, eyes, and clothing. Avoid breathing vapors or
mist.

Storage:
o Store in a tightly closed container in a dry and well-ventilated place.[4]

» Keep away from incompatible materials such as strong oxidizing agents.

Section 4: Emergency Procedures and First Aid

Experimental Protocol for Emergency Response:
 In Case of Skin Contact:

o Immediately remove contaminated clothing.
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o Wash the affected area with plenty of soap and water.[4]

o If skin irritation persists, seek medical advice.[4]

e In Case of Eye Contact:
o Rinse cautiously with water for several minutes.[4]
o Remove contact lenses, if present and easy to do. Continue rinsing.[4]
o If eye irritation persists, get medical advice/attention.[4]
 In Case of Inhalation:
o Move the person to fresh air and keep them comfortable for breathing.[4]
o If respiratory symptoms develop, seek medical attention.
 In Case of Ingestion:
o Do NOT induce vomiting.[4]
o Rinse mouth with water.[4]
o Seek immediate medical attention.
Firefighting Measures:

» Suitable Extinguishing Media: Use alcohol-resistant foam, carbon dioxide, dry powder, or
water spray.[4]

o Specific Hazards: Thermal decomposition may produce carbon oxides and hydrogen
bromide.[4]

» Protective Equipment: Firefighters should wear self-contained breathing apparatus and full
protective gear.[4]

Section 5: Visual Guides
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The following diagrams illustrate key safety workflows.

Hazard Identification Personal Protective Equi (PPE)
Safe Handling Exposure Event

Chemical Handling Task

Click to download full resolution via product page

Caption: Hazard identification and response workflow.
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Accidental Spill Occurs

Evacuate Unnecessary Personnel

Ensure Adequate Ventilation

Wear Appropriate PPE

Contain Spill with Absorbent Material

Collect and Place in Suitable Container for Disposal

Clean Spill Area

Dispose of Waste According to Regulations
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Caption: Accidental spill response workflow.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b076157?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076157?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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